Cas no 17397-72-7 (Ethyl 2-oxo-2H-chromene-7-carboxylate)

• Product Name: Ethyl 2-oxo-2H-chromene-7-carboxylate
• CAS No: 17397-72-7
• MF: C₁₂H₁₀O₄
• MW: 218.205403804779
• CID: 1093352
• PubChem ID: 72942678
• Update Time: 2025-04-24

Ethyl 2-oxo-2H-chromene-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-oxo-2H-chromene-7-carboxylate
• ethyl 2-oxochromene-7-carboxylate
• Ethyl2-oxo-2H-chromene-7-carboxylate
• 17397-72-7
• SCHEMBL15842206

• Inchi： 1S/C12H10O4/c1-2-15-12(14)9-4-3-8-5-6-11(13)16-10(8)7-9/h3-7H,2H2,1H3
• InChI Key： ZRYVSIZBKNUHLX-UHFFFAOYSA-N
• SMILES： O1C(C=CC2C=CC(C(=O)OCC)=CC1=2)=O

Computed Properties

• Exact Mass: 218.05790880g/mol
• Monoisotopic Mass: 218.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.6Ų

Additional information on Ethyl 2-oxo-2H-chromene-7-carboxylate

Ethyl 2-oxo-2H-chromene-7-carboxylate: A Comprehensive Overview

Ethyl 2-oxo-2H-chromene-7-carboxylate, also known by its CAS number 17397-72-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the chromene family, which is a class of aromatic compounds with a fused benzene and pyrone ring system. The chromene structure is particularly notable for its versatile applications in drug design, agrochemicals, and advanced materials.

The chromene framework of Ethyl 2-oxo-2H-chromene-7-carboxylate provides a unique platform for functionalization. The presence of the carboxylic acid ester group at the 7-position introduces additional reactivity and bioavailability, making it a valuable intermediate in organic synthesis. Recent studies have highlighted its potential as a precursor for the development of novel pharmaceutical agents targeting various diseases, including cancer and neurodegenerative disorders.

One of the most exciting developments involving Ethyl 2-oxo-2H-chromene-7-carboxylate is its role in the synthesis of bioactive compounds. Researchers have successfully utilized this compound as a building block for creating molecules with anti-inflammatory, antioxidant, and antimicrobial properties. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways.

In addition to its pharmacological applications, Ethyl 2-oxo-2H-chromene-7-carboxylate has shown promise in the field of materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the development of novel catalysts for organic transformations. A recent report in *Nature Communications* highlighted its role in enhancing the efficiency of asymmetric catalysis, a critical area in green chemistry.

The synthesis of Ethyl 2-oxo-2H-chromene-7-carboxylate typically involves multi-step processes that combine traditional organic reactions with modern catalytic techniques. One common approach involves the condensation of aromatic aldehydes with β-keto esters under acidic conditions, followed by cyclization to form the chromene ring system. The use of transition metal catalysts has significantly improved the yield and selectivity of these reactions.

From an environmental perspective, Ethyl 2-oxo-2H-chromene-7-carboxylate demonstrates good biodegradability under aerobic conditions, making it a more sustainable choice for industrial applications compared to some traditional organic compounds. This characteristic aligns with current trends toward greener chemical processes and circular economy principles.

In conclusion, Ethyl 2-oxo-2H-chromene-7-carboxylate stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and bioactivity studies, positions it as a key player in future research and development efforts. As scientists continue to explore its potential, this compound is likely to contribute significantly to both academic discoveries and industrial innovations.